BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Benzothiazolethiol-d4 material safety data
sheet (MSDS)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Benzothiazolethiol-d4

Cat. No.: B584626

An In-depth Technical Guide to the Material Safety of 2-Benzothiazolethiol-d4

This technical guide provides a comprehensive overview of the material safety data for 2-
Benzothiazolethiol-d4 (CAS 1346598-64-8). Given the limited availability of a detailed Safety
Data Sheet (SDS) for the deuterated compound, this guide leverages data from its well-
characterized non-deuterated analog, 2-Mercaptobenzothiazole (CAS 149-30-4), to infer
potential hazards and safety precautions. This information is intended for researchers,
scientists, and professionals in drug development who may be handling this compound.

Chemical and Physical Properties

2-Benzothiazolethiol-d4 is a deuterated form of 2-Mercaptobenzothiazole. The primary
difference is the substitution of four hydrogen atoms on the benzene ring with deuterium. While
this substitution is not expected to significantly alter the chemical reactivity or toxicological
profile, it does increase the molecular weight.

Table 1: Physical and Chemical Properties of 2-Benzothiazolethiol-d4 and 2-
Mercaptobenzothiazole
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Property 2-Benzothiazolethiol-d4 2-Mercaptobenzothiazole
CAS Number 1346598-64-8[1][2] 149-30-4[3][4]

Molecular Formula C7DaHNS2[1] C7HsNS2

Molecular Weight 171.28 g/mol [1][2] 167.24 g/mol [5]
Appearance Yellow to Orange Solid[2] Pale yellow to gray powder[6]
Melting Point Not available 177 - 181 °C (351 - 358 °F)
Boiling Point Not available > 260 °C (> 500 °F)

Flash Point Not available 243 °C (469.4 °F)[4]
Autoignition Temperature Not available 465 °C (869 °F)[4]

Water Solubility Not available Low water solubility[4]

Log Pow Not available 242

Toxicological Data

Toxicological data for 2-Benzothiazolethiol-d4 is not readily available. The following data for
2-Mercaptobenzothiazole is provided as a reference.

Table 2: Acute Toxicity of 2-Mercaptobenzothiazole

Route of Exposure  Species Value Reference

Oral Rat LD50: 3800 mg/kg[7] [7]

Hazard Identification and GHS Classification

Based on the data for 2-Mercaptobenzothiazole, 2-Benzothiazolethiol-d4 should be handled
as a hazardous substance. The GHS classification for 2-Mercaptobenzothiazole is as follows:

o Skin Sensitization: Category 1 (H317: May cause an allergic skin reaction)[3][5]
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o Hazardous to the aquatic environment, acute hazard: Category 1 (H400: Very toxic to
aguatic life)[3]

¢ Hazardous to the aquatic environment, chronic hazard: Category 1 (H410: Very toxic to
aguatic life with long lasting effects)[3][5]

The following diagram illustrates the GHS hazard classification and the corresponding
precautionary statements.

Precautionary Statements

» P273: Avoid release to the environment
GHS Hazard Classification

H410
Very toxic to aquatic life P501: Dispose of contents/container in accordance with local regulations
with long lasting effects

_ P261: Avoid breathing dust

H317
May cause an
allergic skin reaction

P333 + P313: If skin irritation or rash occurs: Get medical advice/attention

»P302 + P352: IF ON SKIN: Wash with plenty of soap and water

> P280: Wear protective gloves

Click to download full resolution via product page
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GHS Hazard Classification and Precautionary Statements for 2-Mercaptobenzothiazole.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 2-Mercaptobenzothiazole
are not provided in the available SDS. The LD50 value is a standardized measure of acute
toxicity, and the general methodology is described below.

Protocol: Acute Oral Toxicity (LD50)

o Objective: To determine the median lethal dose (LD50) of a substance when administered
orally.

o Test Animals: Typically, rats or mice are used. A specified number of animals are used for
each dose group.

e Procedure:

o

The test substance is administered in graduated doses to several groups of experimental
animals.

o

A control group receives a placebo.

[¢]

The substance is typically administered by gavage.

[e]

Observations of effects and mortality are made over a specified period (e.g., 14 days).

» Data Analysis: The LD50 is calculated statistically as the dose that is lethal to 50% of the test
animal population.

Safe Handling and Emergency Procedures

Proper handling and emergency preparedness are crucial when working with potentially
hazardous materials. The following workflow outlines the recommended procedures for
handling 2-Benzothiazolethiol-d4.
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Safe Handling Procedures Emergency Procedures

Start: Handling 2-Benzothiazolethiol-d4

Wear Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Spill Occurs

Wash with plenty of soap and water Rinse cautiously with water for several minutes

Evacuate and ventilate the area

Seek medical attention if irritation persists Seek medical attention

Use in a well-ventilated area
(e.g.. fume hood)

Avoid skin and eye contact
Avoid inhaling dust

Contain spill with absorbent material

Collect spill into a sealed container for disposal

Decontaminate the area

Skin Contact Eye Contact Inhalation

Move to fresh air

Seek medical attention if symptoms occur

Ingestion

Rinse mouth. Do NOT induce vomiting

Seek immediate medical attention

Do not eat, drink, or smoke in the work area

Wash hands thoroughly after handling
End of Handling

Click to download full resolution via product page

Workflow for Safe Handling and Emergency Procedures.
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First Aid Measures
o After inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[8]

 In case of skin contact: Wash off with soap and plenty of water.[4] If skin irritation or a rash
occurs, get medical advice/attention.[4]

 In case of eye contact: Rinse immediately with plenty of water, also under the eyelids, for at
least 15 minutes.[4]

« If swallowed: Clean mouth with water.[4] Do NOT induce vomiting.[7] Seek medical attention.

[4]

Fire-Fighting Measures

o Suitable extinguishing media: Use water spray, carbon dioxide (CO2), dry chemical, or
chemical foam.[4]

e Hazardous combustion products: In case of fire, hazardous decomposition products may be
formed, including carbon oxides, nitrogen oxides (NOx), and sulfur oxides.[4]

» Protective equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[4]

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations.[5] Avoid release to the environment.[5]

Disclaimer: This document is intended as a guide and is based on the available data for 2-
Mercaptobenzothiazole. It is not a substitute for a formal Safety Data Sheet (SDS) for 2-
Benzothiazolethiol-d4. Users should exercise caution and consult all available safety
information before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [2-Benzothiazolethiol-d4 material safety data sheet
(MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b584626#2-benzothiazolethiol-d4-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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